Omocianine
Omocianine
Brand Name:
Vulcanchem
CAS No.:
154082-13-0
VCID:
VC0114564
InChI:
InChI=1S/C32H38N2O12S4/c1-22(8-6-10-29-31(2,3)25-20-23(49(41,42)43)12-14-27(25)33(29)16-18-47(35,36)37)9-7-11-30-32(4,5)26-21-24(50(44,45)46)13-15-28(26)34(30)17-19-48(38,39)40/h6-15,20-21H,16-19H2,1-5H3,(H3-,35,36,37,38,39,40,41,42,43,44,45,46)
SMILES:
[H+].[H+].[H+].CC(=CC=CC1=[N+](C2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-])CCS(=O)(=O)[O-])C=CC=C3C(C4=C(N3CCS(=O)(=O)[O-])C=CC(=C4)S(=O)(=O)[O-])(C)C
Molecular Formula:
C32H38N2O12S4
Molecular Weight:
770.898
Omocianine
CAS No.: 154082-13-0
Main Products
VCID: VC0114564
Molecular Formula: C32H38N2O12S4
Molecular Weight: 770.898
| CAS No. | 154082-13-0 |
|---|---|
| Product Name | Omocianine |
| Molecular Formula | C32H38N2O12S4 |
| Molecular Weight | 770.898 |
| IUPAC Name | (2E)-2-[(2E,4E,6E)-7-[3,3-dimethyl-5-sulfonato-1-(2-sulfonatoethyl)indol-1-ium-2-yl]-4-methylhepta-2,4,6-trienylidene]-3,3-dimethyl-1-(2-sulfonatoethyl)indole-5-sulfonate;hydron |
| Standard InChI | InChI=1S/C32H38N2O12S4/c1-22(8-6-10-29-31(2,3)25-20-23(49(41,42)43)12-14-27(25)33(29)16-18-47(35,36)37)9-7-11-30-32(4,5)26-21-24(50(44,45)46)13-15-28(26)34(30)17-19-48(38,39)40/h6-15,20-21H,16-19H2,1-5H3,(H3-,35,36,37,38,39,40,41,42,43,44,45,46) |
| Standard InChIKey | WKWHOLCUESSZIQ-UHFFFAOYSA-N |
| SMILES | [H+].[H+].[H+].CC(=CC=CC1=[N+](C2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-])CCS(=O)(=O)[O-])C=CC=C3C(C4=C(N3CCS(=O)(=O)[O-])C=CC(=C4)S(=O)(=O)[O-])(C)C |
| Synonyms | Omocianine |
| Last Modified | Aug 20 2021 |
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